Cas no 1353856-27-5 (2-(oxan-4-yl)phenol)

• Product Name: 2-(oxan-4-yl)phenol
• CAS No: 1353856-27-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD21099843
• CID: 5612676
• PubChem ID: 66520857
• Update Time: 2025-05-19

2-(oxan-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7085744
• AKOS015946135
• 1353856-27-5
• AT32591
• 2-(TETRAHYDRO-2H-PYRAN-4-YL)PHENOL
• 2-(oxan-4-yl)phenol
• EN300-330521
• 2-(4-TETRAHYDROPYRANYL)PHENOL
• Phenol, 2-(tetrahydro-2H-pyran-4-yl)-

• MDL： MFCD21099843
• Inchi： 1S/C11H14O2/c12-11-4-2-1-3-10(11)9-5-7-13-8-6-9/h1-4,9,12H,5-8H2
• InChI Key： PBDVIINSMJRMOB-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2O)CC1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 247.9±20.0 °C(Predicted)
• pka: 10.12±0.35(Predicted)

Additional information on 2-(oxan-4-yl)phenol

Recent Advances in the Study of 2-(oxan-4-yl)phenol (CAS: 1353856-27-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(oxan-4-yl)phenol (CAS: 1353856-27-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex molecules, as well as its promising pharmacological properties, including anti-inflammatory and antimicrobial activities.

One of the most notable advancements in the study of 2-(oxan-4-yl)phenol is its application in the development of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a scaffold for designing next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(oxan-4-yl)phenol has shown promise as an antimicrobial agent. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that this compound exhibits broad-spectrum activity against several Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics, which may reduce the likelihood of resistance development.

The synthetic pathways for 2-(oxan-4-yl)phenol have also been a focus of recent research. A 2023 paper in Organic Letters detailed an efficient, scalable synthesis route using palladium-catalyzed C-H activation, which significantly improves yield and reduces production costs compared to traditional methods. This advancement is particularly relevant for industrial-scale production, as it addresses previous challenges related to scalability and purity.

Despite these promising developments, challenges remain in the clinical translation of 2-(oxan-4-yl)phenol-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural optimization to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 2-(oxan-4-yl)phenol (CAS: 1353856-27-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its dual anti-inflammatory and antimicrobial activities, coupled with advances in synthetic methodologies, position it as a valuable candidate for further drug development. Future research should focus on optimizing its pharmacokinetic profile and exploring its potential in combination therapies to maximize its therapeutic impact.